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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on enhancing the solubility of Reactive Red 180
for various experimental applications.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Reactive Red 180?

A1: Reactive Red 180 is a water-soluble azo dye.[1] Its solubility in water is reported to be

approximately 50 g/L.[1] For preparing concentrated stock solutions for laboratory use, it

exhibits high solubility in dimethyl sulfoxide (DMSO) at 100 mg/mL, often requiring sonication

for complete dissolution.[2]

Q2: What is the optimal pH for dissolving Reactive Red 180 in aqueous solutions?

A2: While one source suggests an optimal pH range of 4.0-5.5 for the dye itself[3], studies on

its degradation and decolorization, which require the dye to be in a reactive, soluble state, have

shown that a neutral pH of 7 is optimal.[4] It is generally recommended to start with neutral pH

conditions for initial dissolution in water.

Q3: Can I use solvents other than water or DMSO?

A3: Yes, the use of co-solvents can aid in the dissolution of reactive dyes. While specific data

for Reactive Red 180 is limited, general information suggests that organic solvents miscible
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with water can increase the solubility of reactive dyes.[5] Small amounts of ethanol or

dimethylformamide (DMF) could be tested.

Q4: My Reactive Red 180 solution appears cloudy or has particulates. What is the cause and

how can I fix it?

A4: Cloudiness or the presence of particulates is often due to dye aggregation. This is more

common at high concentrations. To resolve this, you can try reducing the concentration, using a

co-solvent like DMSO, or applying gentle heating and sonication. Refer to the troubleshooting

guide for more detailed steps.

Q5: How should I store my Reactive Red 180 stock solution?

A5: For stock solutions prepared in a solvent, it is recommended to store them at -80°C for up

to 6 months or at -20°C for up to 1 month.[2] The container should be sealed to protect it from

moisture and light.[2]

Troubleshooting Guide
This guide addresses common issues encountered when preparing solutions of Reactive Red
180.

Issue 1: Poor Solubility in Water

Symptom: The dye powder does not fully dissolve in water at the desired concentration,

leaving behind solid particles.

Possible Causes:

Concentration is too high.

Water temperature is too low.

Presence of electrolytes that reduce solubility.

Solutions:

Increase Temperature: Gently warm the solution while stirring.
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Sonication: Use a sonicating water bath to aid dissolution.

pH Adjustment: Ensure the pH of the water is neutral (around 7.0).

Reduce Concentration: If possible, work with a more dilute solution.

Use a Co-solvent: Prepare a concentrated stock in DMSO and then dilute it into your

aqueous buffer.

Issue 2: Dye Aggregation and Precipitation

Symptom: The solution becomes cloudy over time, or a precipitate forms, especially after

storage.

Possible Causes:

High dye concentration.

Suboptimal pH.

Storage at inappropriate temperatures (e.g., freezing and thawing cycles).

Solutions:

Filter Sterilization: For biological applications, filter the solution through a 0.22 µm syringe

filter to remove aggregates before use.

Optimize Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store as recommended (-20°C or -80°C).[2]

Consider Co-solvents: The presence of a small amount of an organic co-solvent like

DMSO in the final working solution can sometimes help maintain solubility.

Quantitative Data Summary
The following tables summarize the solubility and stability data for Reactive Red 180.

Table 1: Solubility of Reactive Red 180 in Different Solvents
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Solvent Solubility Remarks

Water 50 g/L [1]

Dimethyl Sulfoxide (DMSO) 100 mg/mL
Ultrasonic treatment may be

needed.[2]

Table 2: Effect of pH on Reactive Red 180 in Aqueous Solution

pH Observation Implication for Solubility

6
100% decolorization in 11

hours in a specific study.[4]

Suggests good solubility and

reactivity.

7
100% decolorization in 9 hours

in the same study (optimal).[4]

Optimal for maintaining the dye

in a reactive, soluble state.

11 Only 19.2% decolorization.[4]

Basic pH may negatively

impact the desired reactive

form.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Stock Solution of Reactive Red 180 in DMSO

Materials:

Reactive Red 180 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical centrifuge tube (e.g., 15 mL or 50 mL)

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filter and syringe (optional, for sterile applications)
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Procedure:

1. Weigh out the desired amount of Reactive Red 180 powder and transfer it to the

centrifuge tube. For example, for 10 mL of a 10 mg/mL solution, weigh 100 mg of the dye.

2. Add the required volume of DMSO to the tube.

3. Vortex the tube for 1-2 minutes to initially disperse the powder.

4. Place the tube in an ultrasonic water bath and sonicate until the dye is completely

dissolved. The solution should be clear with no visible particulates.[2]

5. (Optional) For sterile applications, filter the solution through a 0.22 µm syringe filter into a

sterile storage tube.

6. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

7. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Visualizations

Preparation Dissolution Final Steps
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Caption: Experimental workflow for preparing a Reactive Red 180 stock solution.
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Caption: Troubleshooting decision tree for Reactive Red 180 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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